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Compound of Interest

Compound Name:
3-(Trifluoromethyl)phenylboronic

acid

Cat. No.: B072219 Get Quote

Ensuring the proper disposal of 3-(Trifluoromethyl)phenylboronic acid is critical for

laboratory safety and environmental protection. This guide provides detailed procedures for

researchers, scientists, and drug development professionals to handle and dispose of this

chemical responsibly, in accordance with established safety protocols.

Key Safety and Hazard Information
3-(Trifluoromethyl)phenylboronic acid is a compound that requires careful handling due to

its potential health hazards. It is harmful if swallowed, causes skin irritation, and can lead to

serious eye irritation.[1] Additionally, it may cause respiratory irritation.[1] Adherence to

appropriate safety measures is paramount when managing this substance.

Hazard Statement GHS Classification

H302: Harmful if swallowed Acute toxicity, oral (Category 4)[1]

H315: Causes skin irritation Skin corrosion/irritation (Category 2)[1]

H319: Causes serious eye irritation
Serious eye damage/eye irritation (Category 2A)

[1]

H335: May cause respiratory irritation
Specific target organ toxicity, single exposure;

Respiratory tract irritation (Category 3)[1]
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Disposal Protocol: Collection and Preparation for
Licensed Disposal
The recommended procedure for the disposal of 3-(Trifluoromethyl)phenylboronic acid is

through a licensed professional waste disposal service.[2] Do not discharge the material into

sewer systems or contaminate water, foodstuffs, feed, or seed.[3] The following protocol

outlines the steps for the collection and labeling of this chemical waste for disposal.

Objective: To safely collect, segregate, and label waste 3-(Trifluoromethyl)phenylboronic
acid and its contaminated materials for pickup by a licensed waste disposal company.

Materials:

Appropriate waste container (closable, labeled)

Personal Protective Equipment (PPE):

Chemical-resistant gloves (e.g., nitrile)

Safety glasses or goggles[2]

Lab coat

NIOSH/MSHA approved respirator if dust is generated[4]

Waste hazard labels

Fume hood

Procedure:

Don Personal Protective Equipment (PPE): Before handling the chemical, put on all required

PPE to minimize exposure.

Work in a Ventilated Area: Conduct all waste handling procedures within a chemical fume

hood to prevent inhalation of dust or vapors.[2]

Segregate the Waste:
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Do not mix 3-(Trifluoromethyl)phenylboronic acid waste with other waste streams

unless explicitly permitted by your institution's environmental health and safety (EHS)

office.

Keep solid waste (e.g., leftover reagent, contaminated filter paper) separate from liquid

waste.

Containerize the Waste:

Transfer the waste chemical into a designated, closable container.[2] Ensure the container

is compatible with the chemical.

For contaminated lab supplies (e.g., weigh boats, pipette tips), place them in a separate,

sealed plastic bag or container.

Label the Waste Container:

Affix a hazardous waste label to the container.

Clearly write the full chemical name: "3-(Trifluoromethyl)phenylboronic acid" and the

CAS number: "1423-26-3".[1]

Indicate the approximate quantity of waste.

Include the date of accumulation.

Store the Waste Container Securely:

Store the sealed and labeled waste container in a designated, secure waste accumulation

area.

The storage area should be a well-ventilated place, and the container must be kept tightly

closed.[1][3]

Arrange for Disposal:

Contact your institution's EHS office or a licensed professional waste disposal service to

schedule a pickup.
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Follow all institutional, local, state, and federal regulations for hazardous waste disposal.

[2]

Decontaminate and Doff PPE:

Thoroughly wash hands and any exposed skin after handling.[1]

Remove and dispose of or decontaminate PPE as per your institution's guidelines.

Contaminated clothing should be washed before reuse.[1]

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 3-(Trifluoromethyl)phenylboronic acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://aobchem.com/pub/media/files/sds/14457.pdf
https://file.medchemexpress.eu/batch_PDF/HY-32902/3-Trifluoromethyl-phenylboronic-acid-SDS-MedChemExpress.pdf
https://file.medchemexpress.eu/batch_PDF/HY-32902/3-Trifluoromethyl-phenylboronic-acid-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b072219?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072219?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identify Waste
3-(Trifluoromethyl)phenylboronic acid

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Start

Handle in Ventilated Area
(Fume Hood)

Segregate Waste
(Solid vs. Liquid, Avoid Mixing)

Decontaminate Work Area
and Doff PPE

Containerize in a
Suitable, Closed Container

Label Container Clearly
(Chemical Name, CAS#, Hazard)

Store in Designated
Secure Area

Contact Licensed Waste
Disposal Service

Follow Local and
National Regulations

Final Disposal by
Approved Method

End

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b072219?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072219?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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